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Compound Name: Methyl N-boc-2-piperidineacetate
CAS No.: 183859-36-1
Cat. No.: B179651
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Introduction: The Significance of the Piperidine-2-
acetic Acid Scaffold

The piperidine moiety is a privileged scaffold in medicinal chemistry, forming the core of
numerous biologically active compounds and pharmaceuticals.[1][2] Specifically, derivatives of
2-piperidineacetic acid are of significant interest as they are structural analogs of y-
aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system.
The strategic manipulation of this scaffold allows for the development of novel therapeutic
agents.

This application note provides a detailed, reliable, and efficient protocol for the synthesis of
Methyl N-boc-2-piperidineacetate. This compound serves as a crucial protected intermediate,
enabling further chemical modifications. The synthesis starts from the commercially available
N-Boc-2-piperidineacetic acid, a white to off-white solid.[3][4] The tert-butyloxycarbonyl (Boc)
protecting group on the piperidine nitrogen is essential; it prevents unwanted side reactions at
the nitrogen atom and can be readily removed under acidic conditions when desired.[3] This
protocol employs a classic Fischer-Speier esterification, a robust and scalable method for
converting a carboxylic acid to its corresponding methyl ester.
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Synthesis Overview & Workflow

The synthetic strategy involves a single, high-yielding step: the acid-catalyzed esterification of
N-Boc-2-piperidineacetic acid using methanol as both the reagent and the solvent.
Concentrated sulfuric acid serves as the catalyst to protonate the carbonyl oxygen of the
carboxylic acid, thereby activating it for nucleophilic attack by methanol. The reaction is driven
to completion by using a large excess of methanol and refluxing the mixture. Following the
reaction, a standard aqueous work-up and purification by column chromatography yield the
desired product with high purity.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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